Cas no 824984-05-6 (2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester)

• Product name: 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
• CAS No: 824984-05-6
• MF: C₁₄H₁₅NO₃
• MW: 245.2738
• CID: 689441
• PubChem ID: 71418260

2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
• ethyl 3-amino-4-benzylfuran-2-carboxylate
• 824984-05-6
• DTXSID80837578

• Inchi： InChI=1S/C14H15NO3/c1-2-17-14(16)13-12(15)11(9-18-13)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
• InChI Key： NOHWVHKGTNTRON-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=C(C(=CO1)CC2=CC=CC=C2)N

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų